N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-[(4-methoxy-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]-1-methyl-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C15H19N7O3/c1-21-12(23)6-5-10(20-21)13(24)16-9-11-17-14(19-15(18-11)25-2)22-7-3-4-8-22/h5-6H,3-4,7-9H2,1-2H3,(H,16,24)
• InChI Key: UAVOMXWUPVMBJY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCC2=NC(=NC(=N2)OC)N3CCCC3
• Molecular Formula: C15H19N7O3
• Molecular Weight: 345.36 g/mol

Description

N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C15H19N7O3 and its molecular weight is 345.363. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Studies on Pyrrolidinones and Dimethoxytriazines

The synthesis of dimethoxytriazine-containing N-aryl substituted pyrrolidinones has been achieved, marking a first in the exploration of their chemical reactivity. These compounds, featuring a 4,6-dimethoxy-1,3,5-triazine unit, have shown three new modes of reactivity, including complete or partial O-demethylation and the migration of methyl groups from oxygen to nitrogen atoms under specific conditions. This foundational research opens new avenues for developing compounds with potential biological significance (Lucescu et al., 2013).

Potential Biological Activities

Design and Synthesis of Kinase Inhibitors

Novel 4-phenoxypyridine derivatives containing various carboxamide moieties have been synthesized and evaluated for their inhibitory activities against c-Met kinase, a target of interest for its role in cancer progression. The synthesis strategy and biological evaluation of these compounds underscore their moderate to good antitumor activities, highlighting the importance of chemical scaffolds similar to the compound in the development of new cancer therapeutics (Liu et al., 2020).

Antitubercular Activity of Pyrrolidin-1-yl Derivatives

The synthesis of N′-methyl-4-(pyrrolidin-1-yl)picolinohydrazide derivatives and their evaluation against Mycobacterium tuberculosis have been reported. This research contributes to the understanding of structure-activity relationships and the potential of such compounds in the development of new treatments for tuberculosis (Bogdanowicz et al., 2012).